N-(2,4-dimethoxyphenyl)-2-[6-ethyl-3-(4-methylbenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl]acetamide

• IUPAC Name: N-(2,4-dimethoxyphenyl)-2-[6-ethyl-3-(4-methylbenzoyl)-4-oxoquinolin-1-yl]acetamide
• InChI: InChI=1S/C29H28N2O5/c1-5-19-8-13-25-22(14-19)29(34)23(28(33)20-9-6-18(2)7-10-20)16-31(25)17-27(32)30-24-12-11-21(35-3)15-26(24)36-4/h6-16H,5,17H2,1-4H3,(H,30,32)
• InChI Key: HIIVNPDRWYCTAI-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC2=C(C=C1)N(C=C(C2=O)C(=O)C3=CC=C(C=C3)C)CC(=O)NC4=C(C=C(C=C4)OC)OC
• Molecular Formula: C29H28N2O5
• Molecular Weight: 484.5 g/mol

Description

N-(2,4-dimethoxyphenyl)-2-[6-ethyl-3-(4-methylbenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl]acetamide is a useful research compound. Its molecular formula is C29H28N2O5 and its molecular weight is 484.552. The purity is usually 95%.
BenchChem offers high-quality N-(2,4-dimethoxyphenyl)-2-[6-ethyl-3-(4-methylbenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl]acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2,4-dimethoxyphenyl)-2-[6-ethyl-3-(4-methylbenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl]acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Properties

The synthesis of complex organic molecules, such as N-(2,4-dimethoxyphenyl)-2-[6-ethyl-3-(4-methylbenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl]acetamide, often involves multi-step reactions that contribute to the development of new synthetic methodologies. For instance, the synthesis of related compounds has been achieved through cyclocondensation reactions, showcasing the versatility of these processes in creating intricate molecular structures with potential biological activities (King, 2007).

Biological Activities and Applications

Compounds with structures similar to N-(2,4-dimethoxyphenyl)-2-[6-ethyl-3-(4-methylbenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl]acetamide have shown a range of biological activities, including analgesic, anti-inflammatory, and antitumor effects. For example, certain isoquinoline derivatives demonstrate significant analgesic and anti-inflammatory properties, comparable to standard drugs, which could lead to new therapeutic agents (Yusov et al., 2019). Additionally, novel quinazolinone analogues have been evaluated for their antitumor activity, showing broad spectrum efficacy against various cancer cell lines, suggesting their potential as anticancer agents (Al-Suwaidan et al., 2016).

Material Science and Coordination Chemistry

Research into the structural aspects of amide-containing isoquinoline derivatives has revealed their ability to form salts and inclusion compounds with unique properties, including enhanced fluorescence upon interaction with certain substances. These findings highlight the potential for developing novel materials with specific optical properties (Karmakar et al., 2007).